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Compound of Interest

Compound Name: AKI1603

Cat. No.: B605262

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols and quantitative data for the administration
of AKI603, a potent Aurora kinase A (AurA) inhibitor, in various mouse models of cancer.
AKI603 has demonstrated significant anti-proliferative activity in preclinical studies, particularly
in models of chronic myeloid leukemia (CML) and breast cancer.[1][2][3]

Mechanism of Action

AKI603 functions as a small molecule inhibitor of Aurora kinase A, a key regulator of mitotic
progression.[1][3] By inhibiting AurA, AKI603 disrupts the formation of the mitotic spindle,
leading to cell cycle arrest and the accumulation of polyploid cells.[1][2] This ultimately induces
cellular senescence and inhibits tumor growth.[2] Notably, AKI603 has been shown to be
effective in overcoming resistance to conventional therapies, such as the T315I] mutation in
BCR-ABL-positive CML.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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